Cas no 2171414-12-1 (2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid)

2-{3-(2S,3S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid is a specialized chiral compound featuring a cyclopentyl backbone with an Fmoc-protected amino acid moiety. Its stereochemistry, defined by the (2S,3S) configuration, ensures high enantiopurity, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection, facilitating selective deprotection under mild basic conditions. The cyclopentyl and methylpentanoic acid segments enhance structural rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and as a building block for constrained peptidomimetics. Its well-defined structure supports reproducibility in research and pharmaceutical development.
2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid structure
2171414-12-1 structure
Product Name:2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid
CAS No:2171414-12-1
MF:C28H34N2O5
MW:478.579967975616
CID:6406098
PubChem ID:165810323
Update Time:2025-10-22

2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid
    • 2171414-12-1
    • EN300-1502179
    • 2-{3-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclopentyl}acetic acid
    • Inchi: 1S/C28H34N2O5/c1-3-17(2)26(27(33)29-19-13-12-18(14-19)15-25(31)32)30-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24,26H,3,12-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t17-,18?,19?,26-/m0/s1
    • InChI Key: WJJPBUGMKHHHRD-YCYHNSAMSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid Pricemore >>

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Additional information on 2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid

Chemical Compound CAS No. 2171414-12-1: 2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic Acid

The chemical compound with CAS No. 2171414-12-1, known as 2-{3-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopentyl}acetic acid, is a complex organic molecule with significant applications in the field of organic synthesis and medicinal chemistry. This compound is notable for its intricate structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the (2S,3S) configuration. The presence of these functional groups makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during multi-step synthesis processes. This has been extensively explored in research articles published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Letters*. For instance, researchers have demonstrated how the use of this compound as an intermediate can significantly enhance the efficiency and specificity of peptide coupling reactions.

The stereochemistry of this compound, particularly the (2S,3S) configuration, is another area of interest. Stereoisomers often exhibit vastly different biological activities, and understanding their roles is crucial for drug discovery. Recent advancements in chiral resolution techniques have enabled researchers to isolate and characterize enantiomers of this compound with unprecedented precision. This has opened new avenues for exploring its potential in asymmetric synthesis and enantioselective catalysis.

In addition to its role as an intermediate, this compound has also been investigated for its potential as a building block in natural product synthesis. Its cyclopentane ring structure is reminiscent of certain biologically active natural products, suggesting that it could serve as a scaffold for constructing complex molecules with diverse pharmacological profiles. For example, studies published in *Angewandte Chemie International Edition* have reported on the use of similar compounds to synthesize bioactive alkaloids with potent anti-cancer properties.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the formation of the cyclopentane ring through intramolecular cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Researchers have also explored alternative synthetic routes to improve scalability and reduce costs, which are critical factors for industrial applications.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing such compounds. Recent research has focused on using green chemistry principles to minimize waste and reduce energy consumption during production. For instance, catalytic asymmetric hydrogenation has been proposed as a more eco-friendly method for constructing the chiral centers in this molecule.

In conclusion, CAS No. 2171414-12-1 represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and chemical synthesis. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents and complex organic molecules. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the field of medicinal chemistry.

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